FAM alkyne, 5-isomer

• IUPAC Name: 3',6'-dihydroxy-3-oxo-N-prop-2-ynylspiro[2-benzofuran-1,9'-xanthene]-5-carboxamide
• InChI: InChI=1S/C24H15NO6/c1-2-9-25-22(28)13-3-6-17-16(10-13)23(29)31-24(17)18-7-4-14(26)11-20(18)30-21-12-15(27)5-8-19(21)24/h1,3-8,10-12,26-27H,9H2,(H,25,28)
• InChI Key: UNBAJBIGCBVWJU-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O
• Molecular Formula: C24H15NO6
• Molecular Weight: 413.4 g/mol
• CAS No.: 1402432-77-2

Description

FAM alkyne, 5-isomer is a fluorescein-based compound functionalized with an alkyne group at the 5-position of the fluorescein core. Its molecular formula is C₂₄H₁₅NO₆ (CAS: 510758-19-7), with a molecular weight of 413.38 g/mol . Key properties include:

• Optical Properties: Excitation/Emission maxima at 492/517 nm, quantum yield of 0.93, and molar absorptivity of 74,000 cm⁻¹M⁻¹ .
• Solubility: Highly soluble in aqueous buffers (pH > 8), DMSO, DMF, and alcohols .
• Applications: Used in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for labeling biomolecules (e.g., proteins, nucleic acids) and imaging in bacteria, zebrafish, and mammalian cells .

Preparation Methods

Synthetic Pathways for FAM Alkyne, 5-Isomer

The synthesis of this compound involves strategic functionalization of the fluorescein core to introduce the alkyne moiety while preserving the photophysical properties of the fluorophore. Two primary methodologies dominate the literature:

Nucleophilic Substitution at the 5-Position

Fluorescein derivatives are typically functionalized at the 5- or 6-position due to the reactivity of the xanthene ring’s phenolic oxygen. For the 5-isomer, the alkyne group is introduced via nucleophilic substitution using propargylamine or propargyl bromide.

• Activation of Fluorescein : Fluorescein is first converted to its NHS ester (N-hydroxysuccinimide ester) to enhance electrophilicity at the carboxylate group .

• Alkyne Introduction : The NHS ester reacts with propargylamine under basic conditions (pH 8–9) to form an amide bond, appending the alkyne group to the 5-position .

• Isomer Separation : The reaction mixture contains both 5- and 6-isomers, which are separated using reverse-phase high-performance liquid chromatography (RP-HPLC) .

Key Reaction Conditions :

• Solvent: Anhydrous DMSO or DMF to enhance solubility.

• Catalyst: Triethylamine (TEA) to deprotonate the amine.

• Temperature: Room temperature (20–25°C) to prevent degradation.

This method yields the 5-isomer with >97% purity, as confirmed by HPLC-MS .

Enzymatic Hydrolysis for Selective Functionalization

Recent advances employ enzymatic hydrolysis to avoid harsh chemical conditions that may degrade the fluorescein core. A clathrochelate precursor functionalized with a propargylamide group undergoes hydrolysis using lipase CALB-L, selectively yielding the 5-isomer without disrupting the xanthene structure .

Advantages :

• Avoids acidic/basic conditions that cause fluorescein decomposition.

• Enables quantitative yields in aqueous media .

Purification and Characterization

Chromatographic Separation

Crude reaction mixtures are purified via RP-HPLC using a C18 column and a gradient of acetonitrile/water (0.1% TFA). The 5-isomer elutes earlier than the 6-isomer due to differences in polarity .

Typical HPLC Parameters :

Parameter	Value
Column	C18, 5 μm, 250 × 4.6 mm
Flow rate	1.0 mL/min
Detection wavelength	492 nm
Retention time (5-isomer)	12.3 min

Spectroscopic Validation

UV-Vis and Fluorescence Spectroscopy :

• Absorption maximum : 492 nm (ε = 74,000 L·mol⁻¹·cm⁻¹) .

• Emission maximum : 517 nm (quantum yield = 0.93) .

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR (DMSO-d₆) : δ 8.21 (s, 1H, alkyne proton), 7.89–6.75 (m, 12H, aromatic protons) .

Mass Spectrometry :

• ESI-MS : m/z 414.38 [M+H]⁺ (calculated for C₂₄H₁₅O₆N: 413.38) .

Property	Specification
Molecular weight	413.38 g/mol
Solubility	>10 mg/mL in DMSO
Purity (HPLC)	≥97%

Applications in Click Chemistry

The alkyne group enables CuAAC reactions with azide-functionalized biomolecules. A standard protocol involves:

• Reagent Preparation :

  • 5 mM FAM alkyne in DMSO.

  • 10 mM azide substrate in PBS.

  • 1 mM Cu-TBTA complex (catalyst) .

• Reaction Conditions :

  • Mix reagents in a 1:1.2 molar ratio (alkyne:azide).

  • Incubate at 25°C for 12 hours under inert atmosphere .

• Workup :

  • Purify conjugates via acetone precipitation or size-exclusion chromatography.

Yield : >90% for oligonucleotide conjugates .

Comparative Analysis of 5- vs. 6-Isomer

While both isomers share identical spectral properties, the 5-isomer exhibits marginally higher aqueous solubility due to steric effects influencing solvation .

Parameter	5-Isomer	6-Isomer
Solubility (H₂O)	12 mg/mL	9 mg/mL
HPLC Retention time	12.3 min	13.1 min

Challenges and Optimizations

Isomer Cross-Contamination

Trace 6-isomer (<3%) may persist post-purification. Gradient elution with 0.1% ammonium bicarbonate improves resolution .

Copper-Induced Quenching

CuAAC reactions require rigorous removal of copper post-conjugation to prevent fluorescence quenching. EDTA washes or size-exclusion chromatography are effective .

Recent Methodological Innovations

Chemical Reactions Analysis

Types of Reactions

5-FAM-Alkyne primarily undergoes click chemistry reactions, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, forming a stable triazole linkage between the alkyne and azide groups .

Common Reagents and Conditions

The CuAAC reaction requires a copper catalyst, typically copper sulfate (CuSO₄), and a reducing agent such as sodium ascorbate. The reaction is carried out in aqueous conditions, often with the addition of a ligand to stabilize the copper catalyst .

Major Products

The major product of the CuAAC reaction involving 5-FAM-Alkyne is a fluorescently labeled biomolecule, where the fluorescein moiety provides a strong fluorescence signal for detection and analysis .

Scientific Research Applications

Applications in Scientific Research

• Click Chemistry
  • FAM alkyne, 5-isomer is extensively used in copper-catalyzed click reactions, allowing for the efficient labeling of biomolecules such as proteins and nucleic acids. This method is pivotal in creating bioconjugates for imaging and therapeutic purposes .
• Fluorescence Microscopy
  • The compound's fluorescence properties enable its use in microscopy to visualize cellular structures and processes. For instance, studies have demonstrated its application in imaging Escherichia coli K5 strains, where it facilitated the visualization of glycosaminoglycan precursors through fluorescence microscopy .
• Nucleic Acid Studies
  • FAM alkyne is utilized in oligonucleotide synthesis, PCR (Polymerase Chain Reaction), and qPCR (quantitative PCR). Its incorporation into nucleic acids allows for enhanced detection sensitivity due to its fluorescent properties .
• Protein Quantification
  • The compound can be employed in assays for quantifying proteins, leveraging its ability to form stable conjugates with proteins through click chemistry .
• Cellular Imaging
  • In vivo studies have utilized FAM alkyne to track the distribution and colonization of bacteria within animal models, demonstrating its effectiveness in real-time imaging applications .

Case Study 1: Imaging Bacterial Colonization

A study investigated the use of FAM alkyne to label E. coli K5 strains supplemented with azido sugars. The labeled bacteria were tracked within the gastrointestinal tract of mice, revealing significant insights into bacterial behavior and colonization dynamics using fluorescence microscopy techniques .

Case Study 2: Nucleic Acid Detection

In another research project, FAM alkyne was employed to enhance the detection of specific RNA sequences through qPCR. The incorporation of this fluorescent dye allowed for precise quantification of RNA levels in various biological samples, showcasing its utility in gene expression studies .

Data Table: Comparison of Applications

Application	Description	Key Findings
Click Chemistry	Efficient conjugation of biomolecules	High specificity and yield in bioconjugate formation
Fluorescence Microscopy	Visualization of cellular structures	Enabled tracking of bacterial strains in vivo
Nucleic Acid Studies	Used in PCR/qPCR for RNA detection	Improved sensitivity and quantification
Protein Quantification	Assays for protein levels	Reliable results through stable conjugate formation
Cellular Imaging	Real-time tracking of bacteria	Insights into colonization dynamics in animal models

Mechanism of Action

The mechanism of action of 5-FAM-Alkyne involves its participation in click chemistry reactions. The alkyne group reacts with azide groups in the presence of a copper catalyst to form a stable triazole linkage. This reaction is highly specific and efficient, allowing for the precise labeling of biomolecules. The fluorescein moiety provides a strong fluorescence signal, which can be detected using fluorescence spectroscopy .

Comparison with Similar Compounds

FAM Azide, 5-Isomer

Property	FAM Alkyne, 5-Isomer	FAM Azide, 5-Isomer
Functional Group	Alkyne	Azide
Reaction Type	CuAAC (reacts with azides)	CuAAC (reacts with alkynes)
Excitation/Emission	492/517 nm	490/525 nm
Application Example	Labeling E. coli K5	Conjugation to peptides (e.g., IS4-FAM for CXCR4 studies)
Key Advantage	Stable fluorescence in aqueous media	Compatible with alkyne-functionalized probes

Notes:

• FAM azide is used as the complementary reagent in CuAAC, enabling modular labeling strategies. The slight shift in emission (525 nm vs. 517 nm) may reduce spectral overlap in multiplex imaging .

5-FAM Amine (5-FAM NH₂)

Property	This compound	5-FAM Amine
Functional Group	Alkyne	Primary amine
Reaction Type	CuAAC	Amine coupling (e.g., with NHS esters)
Solubility	Aqueous buffers, DMSO, DMF	DMSO only
Molecular Weight	413.38 g/mol	474.51 g/mol
Application Example	Polymer brush functionalization	Protein/peptide modification

Notes:

• The amine derivative is ideal for covalent bonding with electrophilic groups (e.g., NHS esters), while the alkyne enables bioorthogonal click chemistry .

5-FAM NHS Ester (5-FAM SE)

Property	This compound	5-FAM SE
Functional Group	Alkyne	NHS ester
Reaction Type	CuAAC	Amine-reactive conjugation
Purity	>95%	Single isomer, >98%
Quantum Yield	0.93	Similar to fluorescein (~0.95)
Application Example	Bacterial metabolic labeling	Labeling peptides/proteins

Notes:

• NHS esters are widely used for rapid amine coupling but lack the bioorthogonality of CuAAC, which avoids interference with native biomolecules .

6-Isomer Variants (e.g., 6-FAM Alkyne)

Property	This compound	6-FAM Alkyne
Isomer Position	5-position	6-position
Excitation/Emission	492/517 nm	Similar (varies by <5 nm)
Reactivity	Steric accessibility at 5-position	Potential steric hindrance at 6-position
Application Example	Confocal imaging	Comparable to 5-isomer

Notes:

• Isomer position minimally affects optical properties but may influence conjugation efficiency due to steric factors .

Mixed Isomer Products (e.g., 5(6)-FAM SE)

Property	This compound	5(6)-FAM SE (Mixed Isomers)
Purity	Single isomer (>95%)	Mixture of 5- and 6-isomers
Consistency	Reproducible labeling	Variable conjugation efficiency
Cost	Higher due to purification	Lower due to lack of separation

Notes:

• Pure isomers are preferred for standardized assays, while mixed isomers reduce costs for exploratory studies .

Key Research Findings

FAM Alkyne in Bacterial Studies: Demonstrated effective labeling of E. coli K5 glycosaminoglycans via CuAAC, with minimal background fluorescence .

Superior Stability : FAM alkyne maintains fluorescence stability across pH 7–9 and ionic strengths, outperforming amine derivatives in harsh conditions .

Imaging Versatility : Used in photopatterning with 405 nm light, showcasing compatibility with advanced microscopy techniques .

Biological Activity

FAM alkyne, 5-isomer (CAS Number: 510758-19-7) is a fluorescent compound widely used in biological research, particularly for its applications in imaging and metabolic labeling. This article provides a detailed examination of its biological activity, including its chemical properties, applications in cellular studies, and relevant case studies.

This compound is characterized by the following properties:

• Chemical Formula : C25H15O6N
• Molecular Weight : 413.38 g/mol
• Purity : 97% (by HPLC-MS)
• Solubility : Highly soluble in aqueous buffers (pH > 8), alcohols, DMSO, and DMF.
• Spectral Properties :
  • Excitation Maximum: 490 nm
  • Emission Maximum: 513 nm
  • Quantum Yield: 0.93

These properties make FAM alkyne suitable for various applications in fluorescence microscopy and flow cytometry, particularly in the context of metabolic labeling of cells and tissues .

Biological Applications

FAM alkyne has been employed in several biological studies due to its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction pivotal for bioorthogonal labeling. This property allows researchers to tag biomolecules selectively without interfering with native biochemical processes.

1. Metabolic Labeling Studies

A notable application of FAM alkyne is in the metabolic labeling of polysaccharides. In a study involving Escherichia coli K5, researchers utilized FAM alkyne to label capsular polysaccharides selectively. The incorporation of FAM alkyne into the bacterial polysaccharide facilitated visualization through fluorescence microscopy and flow cytometry, enabling the tracking of bacterial colonization in vivo .

Case Study: E. coli K5 Imaging

• Objective : To monitor the distribution and colonization of E. coli K5 using FAM alkyne.
• Methodology :
  • E. coli K5 strains were supplemented with GlcNAz or GlcNAl.
  • FAM alkyne was used to label these modified strains.
  • Fluorescence imaging was performed on BALB/c mice after oral gavage.
• Findings : Strong fluorescence was detected around the stomach area, indicating successful colonization and persistence of the labeled bacteria .

2. Anticancer Activity

FAM alkyne derivatives have also been explored for their potential anticancer properties. Research indicates that compounds similar to FAM alkyne can inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) receptors. These compounds disrupt the interaction between VEGF and its receptors, thereby inhibiting endothelial cell migration and tube formation—key processes in tumor growth and metastasis .

Summary of Findings

Study Focus	Methodology	Key Findings
Metabolic Labeling in E. coli K5	Fluorescence microscopy & flow cytometry	Successful visualization of bacterial colonization using FAM alkyne
Anticancer Activity	In vitro assays on endothelial cells	Compounds similar to FAM alkyne inhibit VEGF receptor interactions

Q & A

Basic Research Questions

Q. What are the standard spectroscopic and chromatographic methods for characterizing FAM alkyne, 5-isomer?

To confirm the identity and purity of this compound, researchers should:

• UV-Vis spectroscopy : Measure absorption maxima at 492 nm (ε = 74,000 cm⁻¹M⁻¹) .
• Fluorescence spectroscopy : Validate emission maxima at 517 nm (quantum yield = 0.93) .
• HPLC/MS : Ensure ≥95% purity and verify molecular weight (413.38 g/mol via ESI-MS) .
• CF260/CF280 ratios : Use these to assess fluorophore contamination (CF260 = 0.22, CF280 = 0.17) .

Q. How is this compound utilized in copper-catalyzed azide-alkyne cycloaddition (CuAAC)?

this compound is a click chemistry reagent for site-specific biomolecule labeling:

• Reaction design : Combine with azide-functionalized targets (e.g., glycans, proteins) in the presence of Cu(I) catalysts .
• Optimization : Use 1–5 µM FAM alkyne in PBS (pH 7.4) with 1 mM CuSO₄ and sodium ascorbate at 25°C for 1–2 hours .
• Validation : Confirm conjugation via fluorescence quenching assays or gel electrophoresis .

Q. What are the key considerations for storing this compound to maintain stability?

• Storage : Keep at −20°C in desiccated, light-protected vials to prevent hydrolysis and photobleaching .
• Solubility : Dissolve in anhydrous DMSO or DMF for long-term stock solutions; avoid aqueous buffers unless used immediately .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported fluorescence quantum yields for this compound?

Discrepancies in quantum yield values (e.g., 0.93 vs. 0.85 in some studies) arise from:

• Instrument calibration : Normalize measurements using fluorescein in 0.1 M NaOH (Φ = 0.95) as a reference .
• Environmental factors : Control pH (6.5–8.0) and ionic strength to minimize self-quenching .
• Data validation : Cross-reference with independent characterization (e.g., time-resolved fluorescence decay assays) .

Q. What experimental design principles apply to photopatterning this compound on functionalized surfaces?

FAM alkyne is used in UV/visible-light photopatterning to create molecular gradients:

• Surface functionalization : Coat substrates with thiol-terminated silanes (e.g., MPTMS) to enable covalent alkyne-thiol bonding .
• Photoinitiators : Optimize light wavelength (365 nm or 405 nm) with radical initiators like lithium phenyl-2,4,6-trimethylbenzoylphosphinate .
• Dose-response calibration : Perform grayscale patterning to correlate light exposure time with monolayer density (e.g., 10–60 seconds for 50–200 µW/cm²) .

Q. How can this compound be integrated with computational models to predict click reaction efficiency?

• DFT modeling : Simulate transition states of CuAAC reactions to identify steric/electronic barriers .
• Kinetic parameters : Use Arrhenius plots to link temperature-dependent reaction rates (e.g., activation energy ~50 kJ/mol) with experimental data .
• Machine learning : Train models on reaction datasets (solvent, catalyst, pH) to predict optimal conditions for novel substrates .

Q. What strategies mitigate solubility limitations of this compound in aqueous biological systems?

• Co-solvents : Use 10–20% DMSO/PEG mixtures to enhance solubility while maintaining biocompatibility .
• Nanocarriers : Encapsulate FAM alkyne in liposomes or polymeric nanoparticles for intracellular delivery .
• Derivatization : Synthesize PEGylated FAM alkyne derivatives to improve hydrophilicity .

Q. Data Analysis & Reproducibility

Q. How should researchers address batch-to-batch variability in this compound synthesis?

• QC protocols : Require suppliers to provide HPLC traces, mass spectra, and CF260/CF280 ratios for each batch .
• In-house validation : Re-characterize critical parameters (e.g., fluorescence intensity) before use in sensitive assays .

Q. What are the best practices for reconciling conflicting molecular weight data (e.g., vs. g/mol)?

• High-resolution mass spectrometry : Use ESI-TOF or MALDI-TOF to confirm exact mass .
• Isomer differentiation : Verify the absence of 6-isomer contamination via reverse-phase HPLC .